N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide

• Molecular Formula: C21H19FN2O3S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: N-[4-[benzyl-(2-fluorophenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H19FN2O3S/c1-16(25)23-18-11-13-19(14-12-18)28(26,27)24(15-17-7-3-2-4-8-17)21-10-6-5-9-20(21)22/h2-14H,15H2,1H3,(H,23,25)
• InChI Key: DPKSNDGAAMAWMV-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C3=CC=CC=C3F

Description

N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide, also known as FBA, is a compound that has been synthesized and studied for its potential use in various scientific research applications. This compound is a sulfonamide derivative that has shown promising results in several studies.

Mechanism of Action

The mechanism of action of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide is not fully understood. However, it is believed that N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide interacts with zinc ions in biological samples, leading to changes in fluorescence. In photodynamic therapy, N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide is activated by light, leading to the production of reactive oxygen species that can damage cancer cells. In Alzheimer's disease, N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide binds to amyloid-beta plaques, which are characteristic of the disease, allowing for their detection.
Biochemical and Physiological Effects:
N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide has been shown to have minimal toxicity in vitro and in vivo studies. In addition, N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide has been shown to be stable in biological samples, making it a useful tool for detecting zinc ions and amyloid-beta plaques. However, further studies are needed to fully understand the biochemical and physiological effects of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide is its ability to detect zinc ions and amyloid-beta plaques with high sensitivity and specificity. Additionally, N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide is stable in biological samples and has minimal toxicity. However, one limitation of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide is its relatively low yield during synthesis, which can make it expensive to produce. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide.

Future Directions

There are several potential future directions for research involving N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide. One potential direction is the development of new fluorescent probes based on the structure of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide for detecting other metal ions or biomolecules. Another potential direction is the optimization of the synthesis method to increase the yield of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide in various scientific research applications.

Synthesis Methods

The synthesis of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide involves the reaction of 4-aminophenylacetic acid with benzyl(2-fluorophenyl)sulfonamide in the presence of a coupling reagent. The resulting product is then purified using column chromatography. The yield of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide is typically around 60%.

Scientific Research Applications

N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide has been studied for its potential use in various scientific research applications. One of the primary uses of N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide is as a fluorescent probe for detecting the presence of zinc ions in biological samples. N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, N-{4-[benzyl(2-fluorophenyl)sulfamoyl]phenyl}acetamide has been investigated for its potential use as a diagnostic tool for Alzheimer's disease.